Cas no 1807382-31-5 ((E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid)

(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid is a specialized organic compound featuring a benzoimidazole core substituted with a methylthio group at the 7-position and an acrylic acid moiety at the 5-position. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The presence of the (E)-configured acrylic acid group enhances its utility in conjugation reactions, while the methylthio substitution offers potential for further functionalization. Its well-defined molecular architecture ensures consistency in synthetic applications, particularly in the development of biologically active molecules. The compound is typically characterized by high purity and stability, supporting its use in precision chemical synthesis.
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid structure
1807382-31-5 structure
Product Name:(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
CAS No:1807382-31-5
MF:C11H10N2O2S
MW:234.274301052094
CID:4824770
Update Time:2025-05-23

(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
    • (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
    • Inchi: 1S/C11H10N2O2S/c1-16-9-5-7(2-3-10(14)15)4-8-11(9)13-6-12-8/h2-6H,1H3,(H,12,13)(H,14,15)/b3-2+
    • InChI Key: VMSRNAJEYPBEIK-NSCUHMNNSA-N
    • SMILES: S(C)C1=CC(/C=C/C(=O)O)=CC2=C1N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 296
  • XLogP3: 2
  • Topological Polar Surface Area: 91.3

(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061005106-250mg
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
1807382-31-5 98%
250mg
$5831.67 2023-09-02
Alichem
A061005106-500mg
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
1807382-31-5 98%
500mg
$7776.09 2023-09-02
Alichem
A061005106-1g
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
1807382-31-5 98%
1g
$14045.37 2023-09-02

Additional information on (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid

(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid: A Comprehensive Overview

(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid, with the CAS number 1807382-31-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a substituted benzo[d]imidazole ring with an acrylic acid moiety. The presence of the methylthio group at the 7-position of the imidazole ring adds to its chemical complexity and functional diversity.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as Suzuki coupling or Stille coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, making it possible to produce enantiomerically pure samples for applications in chiral recognition studies.

One of the most promising applications of (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid lies in its potential as a building block for drug discovery. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel metallo-drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound can act as potent inhibitors of certain protein kinases involved in cell signaling pathways.

In addition to its pharmaceutical applications, this compound has shown remarkable properties in materials science. Its conjugated system makes it an excellent candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that thin films formed from this compound exhibit high charge carrier mobility and excellent optical properties, making them suitable for next-generation electronic devices.

The structural versatility of (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid also lends itself to applications in analytical chemistry. Its ability to act as a chelating agent has been utilized in the development of sensors for metal ions, such as copper(II) and zinc(II). These sensors offer high sensitivity and selectivity, making them valuable tools in environmental monitoring and clinical diagnostics.

Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits significant antioxidant properties, which could be harnessed for the development of new therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in regenerative medicine and tissue engineering.

In conclusion, (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its versatile functional groups, continues to inspire innovative research and development efforts. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk